N-(3,4-difluorophenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-4-[(4-methylphenyl)sulfanylmethyl]benzamide
• InChI: InChI=1S/C21H17F2NOS/c1-14-2-9-18(10-3-14)26-13-15-4-6-16(7-5-15)21(25)24-17-8-11-19(22)20(23)12-17/h2-12H,13H2,1H3,(H,24,25)
• InChI Key: FLMWCNMUFVMVER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C21H17F2NOS
• Molecular Weight: 369.4 g/mol

Description

N-(3,4-difluorophenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide, commonly known as DFB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

DFB exerts its effects through the inhibition of certain enzymes and receptors in the body. In cancer cells, DFB inhibits the activity of histone deacetylases (HDACs), enzymes that play a role in the regulation of gene expression. In neurodegenerative diseases, DFB inhibits the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. In infectious diseases, DFB inhibits the activity of fungal lanosterol 14α-demethylase and bacterial enoyl-acyl carrier protein reductase, enzymes that are essential for the survival of these microorganisms.
Biochemical and Physiological Effects
DFB has been shown to have various biochemical and physiological effects in the body. In cancer cells, DFB induces apoptosis by increasing the expression of pro-apoptotic proteins and decreasing the expression of anti-apoptotic proteins. In neurodegenerative diseases, DFB increases the levels of acetylcholine in the brain, which improves cognitive function. In infectious diseases, DFB inhibits the growth of microorganisms by disrupting their cellular processes.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments, including its high potency and specificity for certain enzymes and receptors. However, DFB also has limitations, including its toxicity at high doses and its potential for off-target effects.

Future Directions

DFB has several potential future directions for research, including its use as a treatment for cancer, neurodegenerative diseases, and infectious diseases. Additionally, DFB could be studied for its potential as a tool for understanding the role of HDACs, AChE, and other enzymes and receptors in various physiological processes.

Synthesis Methods

DFB is synthesized through a multistep process that involves the reaction of 3,4-difluoroaniline with 4-methylbenzenethiol to form N-(3,4-difluorophenyl)-4-(methylthio)aniline. This intermediate product is then reacted with benzoyl chloride to form N-(3,4-difluorophenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide.

Scientific Research Applications

DFB has been studied for its potential applications in various fields, including cancer research, neuroscience, and infectious diseases. In cancer research, DFB has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In neuroscience, DFB has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In infectious diseases, DFB has been shown to have antimicrobial properties against bacteria and fungi.